Cas no 2228706-87-2 (Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate
• CAS No: 2228706-87-2
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 5795254
• PubChem ID: 165620511
• Update Time: 2025-10-29

Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228706-87-2
• tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate
• EN300-1872099
• Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate

• Inchi： 1S/C13H21N3O3/c1-9-7-10(15-19-9)11-8-14-5-6-16(11)12(17)18-13(2,3)4/h7,11,14H,5-6,8H2,1-4H3
• InChI Key： UHHMJHABJSNHSS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Additional information on Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate (CAS No. 2228706-87-2)

Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2228706-87-2, this compound represents a unique structural motif that combines a piperazine ring with an oxazole moiety, both of which are well-documented for their pharmacological properties. The presence of a tert-butyl group further enhances its molecular stability and reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

The compound's structure is particularly intriguing due to the synergistic interaction between the piperazine and oxazole components. Piperazine derivatives are widely recognized for their role as pharmacophores in various therapeutic agents, including antihistamines, antipsychotics, and antifungals. On the other hand, oxazole heterocycles are known for their antimicrobial and anti-inflammatory properties. The combination of these two functional groups in Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate suggests potential applications in developing novel drugs targeting multiple disease pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The 5-methyl-1,2-oxazol-3-yl substituent in this molecule not only contributes to its structural complexity but also imparts specific electronic and steric properties that can be exploited for optimizing drug-like characteristics. This has led to increased interest in exploring its pharmacological potential, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

In vitro studies have begun to unravel the biological activity of Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate. Initial research indicates that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as a precursor for developing next-generation neuromodulators. The tert-butyl group, while providing steric hindrance, also enhances metabolic stability, which is a critical factor in drug development. This balance between potency and stability makes it an attractive candidate for further investigation.

The synthesis of Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. The reaction pathway typically begins with the formation of the oxazole ring followed by its coupling with piperazine derivatives. The introduction of the tert-butyl ester group at the carboxyl position not only protects the functional moiety during subsequent reactions but also allows for selective modifications later in the synthetic sequence. This modular approach has been instrumental in generating a library of related compounds for high-throughput screening.

One of the most promising applications of this compound lies in its potential as an intermediate for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in various cancers and inflammatory diseases. The unique scaffold of Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate provides a scaffold that can be readily modified to target specific kinases. Preliminary computational studies have identified key interactions between this compound and target proteins, suggesting high binding affinity and selectivity.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in drug discovery pipelines. Tert-butyl 2-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxylate exemplifies how combining known pharmacophores can lead to novel therapeutic agents with improved efficacy and reduced side effects. Its molecular architecture allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are essential for successful drug candidates.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to yield more insights into the therapeutic potential of this compound. The integration of advanced technologies such as virtual screening and structure-based drug design will accelerate the discovery process. Furthermore, green chemistry principles are being increasingly adopted to optimize synthetic routes, making processes more sustainable and cost-effective.

The future prospects for Tert-butyl 2-(5-methyl-1,2-oxazol-3-y)piperazine -1-carbox yl ate are bright, with ongoing studies exploring its role in treating neurological disorders and chronic inflammatory conditions. Its ability to modulate multiple biological targets makes it a versatile tool for drug development. As more data becomes available on its pharmacological properties, it is likely that this compound will emerge as a key player in next-generation therapeutics.